Cas no 72473-78-0 (3-Fluoro-4-methylquinoline)

• Product Name: 3-Fluoro-4-methylquinoline
• CAS No: 72473-78-0
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 4822225
• PubChem ID: 12518966
• Update Time: 2025-11-01

3-Fluoro-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methylquinoline
• Quinoline, 3-fluoro-4-methyl-
• AK673094
• 3-Fluoro-4-methylquinoline

• Inchi： 1S/C10H8FN/c1-7-8-4-2-3-5-10(8)12-6-9(7)11/h2-6H,1H3
• InChI Key： NBSSLTLKZGDWRU-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 161.064077422g/mol
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 3-Fluoro-4-methylquinoline

3-Fluoro-4-methylquinoline (CAS No. 72473-78-0): Properties, Applications, and Market Insights

3-Fluoro-4-methylquinoline (CAS No. 72473-78-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the quinoline family, known for its versatile applications in drug discovery, agrochemicals, and advanced materials. The presence of both fluoro and methyl substituents on the quinoline backbone enhances its reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Fluoro-4-methylquinoline features a quinoline core with a fluorine atom at the 3-position and a methyl group at the 4-position. This unique arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents, stability under standard conditions, and a melting point range of 80-85°C. Researchers often explore its structure-activity relationships (SAR) to design novel compounds with enhanced bioactivity.

In the pharmaceutical industry, 3-Fluoro-4-methylquinoline serves as a key building block for the synthesis of antimalarial, anticancer, and antimicrobial agents. Recent studies highlight its potential in targeting protein kinases and DNA topoisomerases, which are critical in cancer therapy. The fluoro substituent improves metabolic stability and bioavailability, addressing common challenges in drug development.

Beyond pharmaceuticals, 3-Fluoro-4-methylquinoline finds applications in organic electronics and luminescent materials. Its electron-withdrawing fluorine atom and rigid quinoline structure make it suitable for designing OLEDs (organic light-emitting diodes) and fluorescent probes. Researchers are also investigating its use in metal-organic frameworks (MOFs) for gas storage and catalysis.

The global market for fluorinated quinolines is expanding, driven by demand in drug discovery and advanced materials. Key players are investing in scalable synthesis methods to meet the growing needs of academic and industrial researchers. Innovations in green chemistry and catalytic fluorination are further enhancing the accessibility of 3-Fluoro-4-methylquinoline.

Frequently asked questions about 3-Fluoro-4-methylquinoline include its synthetic routes, safety data, and supplier availability. Researchers often search for alternative fluorinated heterocycles or quinoline derivatives to compare reactivity and applications. The compound's NMR spectra and HPLC purity are also common queries among synthetic chemists.

In summary, 3-Fluoro-4-methylquinoline (CAS No. 72473-78-0) is a multifaceted compound with broad utility in medicinal chemistry and material science. Its unique structural features and evolving applications position it as a valuable asset in modern research and development. As interest in fluorinated compounds and heterocyclic chemistry grows, this quinoline derivative is poised to play an increasingly prominent role in scientific advancements.